Cas no 2580191-18-8 (2-{[(Tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid
• CAS No: 2580191-18-8
• MF: C₁₃H₁₆FNO₅
• MW: 285.26824760437
• CID: 5942532
• PubChem ID: 165894218
• Update Time: 2025-06-10

2-{[(Tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid
• 2580191-18-8
• EN300-27731008
• 2-{[(Tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid

• Inchi： 1S/C13H16FNO5/c1-13(2,3)20-12(18)15-9-6-7(19-4)5-8(14)10(9)11(16)17/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： CBCKPERBOYDIGE-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(=O)O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 285.10125077g/mol
• Monoisotopic Mass: 285.10125077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid (CAS No. 2580191-18-8)

2-{[(Tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid (CAS No. 2580191-18-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group, a fluoro substituent, and a methoxy moiety, makes it a valuable intermediate in drug discovery. This compound is particularly relevant in the development of protease inhibitors and kinase-targeted therapies, aligning with current trends in precision medicine and personalized healthcare.

The growing demand for fluorinated aromatic compounds in medicinal chemistry has heightened interest in 2-{[(Tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid. Researchers frequently search for "Boc-protected amino acids in drug design" or "fluoro-methoxy benzoic acid derivatives," reflecting its significance in optimizing drug bioavailability and metabolic stability. The compound’s CAS No. 2580191-18-8 is often queried in chemical databases, underscoring its role in high-value synthetic pathways.

From a synthetic perspective, 2-{[(Tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid exemplifies modern strategies in green chemistry. Its design minimizes hazardous byproducts, addressing industry concerns about sustainable manufacturing. Recent publications highlight its use in microwave-assisted synthesis—a trending topic in "efficient organic synthesis methods"—reducing reaction times and energy consumption. This aligns with the broader push for environmentally friendly chemical processes.

Analytical characterization of this compound involves advanced techniques like HPLC-MS and NMR spectroscopy, frequently searched terms among chemists validating purity. The 6-fluoro and 4-methoxy groups create distinct spectral signatures, aiding in structural confirmation. Such details are critical for researchers investigating "structure-activity relationships (SAR)" or "fragment-based drug discovery," both hot topics in AI-driven molecular design platforms.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-6-fluoro-4-methoxybenzoic acid (CAS No. 2580191-18-8) bridges cutting-edge pharmaceutical innovation and sustainable chemistry. Its multifaceted applications—from peptide synthesis to small-molecule therapeutics—ensure its continued relevance in scientific literature and industrial workflows. As the demand for tailored bioactive molecules grows, this compound remains a keystone in the evolving landscape of drug development.